Cas no 2229486-55-7 (1-{2-5-(trifluoromethyl)thiophen-2-ylethyl}piperazine)

• Product Name: 1-{2-5-(trifluoromethyl)thiophen-2-ylethyl}piperazine
• CAS No: 2229486-55-7
• MF: C₁₁H₁₅F₃N₂S
• MW: 264.310411691666
• CID: 5970294
• PubChem ID: 165973168
• Update Time: 2025-06-14

1-{2-5-(trifluoromethyl)thiophen-2-ylethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{2-5-(trifluoromethyl)thiophen-2-ylethyl}piperazine
• EN300-1969161
• 1-{2-[5-(trifluoromethyl)thiophen-2-yl]ethyl}piperazine
• 2229486-55-7

• Inchi： 1S/C11H15F3N2S/c12-11(13,14)10-2-1-9(17-10)3-6-16-7-4-15-5-8-16/h1-2,15H,3-8H2
• InChI Key： ADORYIDIHAPHJV-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CCN1CCNCC1

Computed Properties

• Exact Mass: 264.09080415g/mol
• Monoisotopic Mass: 264.09080415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.5Ų

Additional information on 1-{2-5-(trifluoromethyl)thiophen-2-ylethyl}piperazine

Comprehensive Overview of 1-{2-[5-(Trifluoromethyl)thiophen-2-yl]ethyl}piperazine (CAS No. 2229486-55-7): Properties, Applications, and Industry Insights

The compound 1-{2-[5-(Trifluoromethyl)thiophen-2-yl]ethyl}piperazine (CAS No. 2229486-55-7) is a specialized piperazine derivative with a unique thiophene backbone and a trifluoromethyl functional group. This structural combination grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula and high purity variants are often sought after for precision applications, aligning with the growing demand for tailored chemical intermediates in modern industries.

In recent years, the trifluoromethyl group has gained prominence due to its ability to enhance metabolic stability and bioavailability in drug design. This trend is reflected in the surge of searches for "CF3-containing compounds" and "thiophene-based pharmaceuticals." Researchers are particularly intrigued by how CAS No. 2229486-55-7 could serve as a building block for kinase inhibitors or GPCR-targeted therapies, topics frequently discussed in medicinal chemistry forums and AI-driven drug discovery platforms.

The compound’s synthetic route often involves multi-step organic reactions, including Pd-catalyzed cross-coupling or nucleophilic substitution, which are central to modern green chemistry initiatives. Laboratories optimizing these methods prioritize low-waste protocols and catalyst recycling, addressing the industry’s focus on environmental sustainability. These aspects resonate with search queries like "sustainable synthesis of heterocycles" and "cost-effective trifluoromethylation."

Beyond pharmaceuticals, 1-{2-[5-(Trifluoromethyl)thiophen-2-yl]ethyl}piperazine has potential in advanced material science. Its electron-withdrawing trifluoromethyl group makes it a candidate for designing organic semiconductors or liquid crystal displays (LCDs), areas where users often search for "novel thiophene derivatives for OLEDs." The compound’s thermal stability and solubility profile further broaden its utility in polymeric coatings and conductive inks.

Quality control of CAS No. 2229486-55-7 relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. This aligns with the increasing emphasis on quality-by-design (QbD) principles in chemical manufacturing, a topic dominating searches like "HPLC method development for fluorinated compounds." Suppliers often highlight batch-to-batch consistency and regulatory documentation to meet the needs of GMP-certified facilities.

In summary, 1-{2-[5-(Trifluoromethyl)thiophen-2-yl]ethyl}piperazine exemplifies the intersection of structural innovation and multidisciplinary application. Its relevance to drug discovery, sustainable synthesis, and functional materials ensures continued interest, as evidenced by its frequent appearance in patent literature and academic databases. For researchers exploring "privileged scaffolds in medicinal chemistry" or "fluorine in agrochemicals," this compound offers a compelling case study.